Cas no 349426-25-1 (dimethyl[(pyridin-4-yl)sulfamoyl]amine)

• Product Name: dimethyl[(pyridin-4-yl)sulfamoyl]amine
• CAS No: 349426-25-1
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• MDL: MFCD00232688
• CID: 5156023
• Update Time: 2026-03-04

dimethyl[(pyridin-4-yl)sulfamoyl]amine Chemical and Physical Properties

Names and Identifiers

• dimethyl[(pyridin-4-yl)sulfamoyl]amine

• MDL： MFCD00232688
• Inchi： 1S/C7H11N3O2S/c1-10(2)13(11,12)9-7-3-5-8-6-4-7/h3-6H,1-2H3,(H,8,9)
• InChI Key： NDQMXOLDJHSBBD-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NC1C=CN=CC=1)(=O)=O

Additional information on dimethyl[(pyridin-4-yl)sulfamoyl]amine

Introduction to Dimethyl[(pyridin-4-yl)sulfamoyl]amine (CAS No. 349426-25-1)

Dimethyl[(pyridin-4-yl)sulfamoyl]amine, also known by its CAS number 349426-25-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a sulfamoyl group, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular formula of dimethyl[(pyridin-4-yl)sulfamoyl]amine is C₉H₁₃N₃O₂S, and its molecular weight is approximately 215.28 g/mol. The compound's structure consists of a pyridine ring attached to a sulfamoyl group, which is further substituted with two methyl groups. This arrangement provides the molecule with a combination of aromatic and amide functionalities, contributing to its diverse chemical properties and potential biological activities.

In recent years, dimethyl[(pyridin-4-yl)sulfamoyl]amine has gained attention for its potential as a lead compound in the development of new drugs. Research has shown that compounds with similar structural motifs exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the anti-inflammatory effects of dimethyl[(pyridin-4-yl)sulfamoyl]amine-derived compounds in animal models of inflammatory diseases.

The sulfamoyl group in dimethyl[(pyridin-4-yl)sulfamoyl]amine plays a crucial role in its biological activity. Sulfonamides are known for their ability to inhibit bacterial dihydropteroate synthase, an enzyme essential for folate synthesis in bacteria. This property has made sulfonamides effective antibacterial agents for decades. However, recent research has expanded the scope of sulfonamide-based compounds to include other therapeutic areas. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that sulfonamide derivatives can act as potent inhibitors of human carbonic anhydrase enzymes, which are implicated in various diseases such as glaucoma and cancer.

The pyridine ring in dimethyl[(pyridin-4-yl)sulfamoyl]amine also contributes to its biological activity. Pyridine derivatives are widely used in medicinal chemistry due to their ability to modulate various biological targets. For instance, pyridine-based compounds have been shown to exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are associated with Alzheimer's disease. A study published in the European Journal of Medicinal Chemistry in 2019 reported that pyridine-containing molecules can effectively reduce amyloid-beta aggregation and improve cognitive function in animal models.

The combination of the pyridine ring and the sulfamoyl group in dimethyl[(pyridin-4-yl)sulfamoyl]amine provides a unique platform for the design and synthesis of novel therapeutic agents. Researchers have explored various modifications to this core structure to enhance its pharmacological properties and optimize its therapeutic potential. For example, substituting different functional groups on the pyridine ring or modifying the sulfamoyl moiety can lead to compounds with improved potency and selectivity.

In addition to its potential as a therapeutic agent, dimethyl[(pyridin-4-yl)sulfamoyl]amine has also been studied for its use as an intermediate in organic synthesis. The compound's versatile reactivity makes it an attractive starting material for the synthesis of more complex molecules. A recent review article published in the Tetrahedron Letters discussed various synthetic strategies for preparing derivatives of dimethyl[(pyridin-4-yl)sulfamoyl]amine, highlighting its utility as a building block in synthetic chemistry.

The physical properties of dimethyl[(pyridin-4-yl)sulfamoyl]amine, such as solubility and stability, are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility profile can be optimized through various techniques, such as salt formation or co-solvent systems, to enhance its utility in different experimental settings.

In conclusion, dimethyl[(pyridin-4-yl)sulfamoyl]amine (CAS No. 349426-25-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and synthetic potential, further solidifying its importance in the field.